Cas no 897620-73-4 (3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea)

• Product Name: 3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea
• CAS No: 897620-73-4
• MF: C₂₃H₂₄ClN₅O₂S
• MW: 469.98696231842
• CID: 6353030
• PubChem ID: 18567576
• Update Time: 2025-07-08

3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea
• 897620-73-4
• 1-[4-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl]-3-(4-chlorophenyl)urea
• F2096-0432
• AKOS024626985
• 1-(4-(2-(4-benzylpiperazin-1-yl)-2-oxoethyl)thiazol-2-yl)-3-(4-chlorophenyl)urea
• 3-{4-[2-(4-benzylpiperazin-1-yl)-2-oxoethyl]-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea

• Inchi： 1S/C23H24ClN5O2S/c24-18-6-8-19(9-7-18)25-22(31)27-23-26-20(16-32-23)14-21(30)29-12-10-28(11-13-29)15-17-4-2-1-3-5-17/h1-9,16H,10-15H2,(H2,25,26,27,31)
• InChI Key： OWPZXLOEOXIGGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(NC1=NC(=CS1)CC(N1CCN(CC2C=CC=CC=2)CC1)=O)=O

Computed Properties

• Exact Mass: 469.1339239g/mol
• Monoisotopic Mass: 469.1339239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Additional information on 3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea

Comprehensive Analysis of 3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea (CAS No. 897620-73-4): Structure, Applications, and Research Insights

The compound 3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea (CAS No. 897620-73-4) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thiazole and urea moieties, combined with a benzylpiperazine subunit, make it a promising candidate for targeted therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine and drug discovery.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in computational chemistry and high-throughput screening. The 897620-73-4 compound's structure-activity relationship (SAR) has been a focal point for optimizing its binding affinity and selectivity. Notably, its 4-chlorophenyl group enhances lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neurodegenerative disease research. This aligns with frequent search queries like "thiazole-based drug design" and "urea derivatives in medicinal chemistry."

The synthesis of 3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea typically involves multi-step reactions, including amide coupling and heterocyclic ring formation. Its CAS No. 897620-73-4 serves as a universal identifier in chemical databases, facilitating collaboration across academic and industrial labs. Discussions on platforms like ResearchGate often highlight its potential in oncology and inflammatory pathways, reflecting broader interest in personalized therapeutics.

From a bioavailability perspective, the compound's logP and hydrogen-bonding capacity are frequently analyzed using in silico tools such as Schrödinger Suite or AutoDock. These analyses address common search terms like "improving drug solubility" and "molecular docking studies." Additionally, its metabolic stability is a key consideration, given the rising emphasis on PK/PD modeling in early-stage drug development.

Beyond pharmacology, CAS No. 897620-73-4 is explored in material science for its potential in supramolecular assemblies. Its urea linkage can form hydrogen-bonded networks, a property leveraged in designing smart materials. This interdisciplinary appeal resonates with queries like "hybrid organic-inorganic compounds" and "functionalized thiazoles."

In conclusion, 3-{4-2-(4-benzylpiperazin-1-yl)-2-oxoethyl-1,3-thiazol-2-yl}-1-(4-chlorophenyl)urea exemplifies the convergence of medicinal chemistry and materials engineering. Its CAS No. 897620-73-4 serves as a gateway to diverse applications, from drug discovery to nanotechnology, making it a compelling subject for ongoing research and innovation.